Cas no 1806649-43-3 (3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene)

3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene is a specialized organic compound featuring both chloro-oxopropyl and trifluoromethylthio functional groups. Its unique structure makes it valuable as an intermediate in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of the trifluoromethylthio moiety enhances biological activity and metabolic stability, while the chloro-oxopropyl group offers reactivity for further derivatization. This compound exhibits high purity and consistent performance, ensuring reliability in complex synthesis pathways. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in research and industrial applications.

3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene structure

1806649-43-3 structure

Product Name:3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene

CAS No:1806649-43-3

MF:C₁₁H₁₀ClF₃OS

MW:282.709711551666

CID:5008383

Update Time:2025-11-07

3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

- 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene
- Inchi： 1S/C11H10ClF3OS/c1-6-3-8(10(12)7(2)16)5-9(4-6)17-11(13,14)15/h3-5,10H,1-2H3
- InChI Key： GOBLSRUUUWAFQY-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)C1C=C(C=C(C)C=1)SC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
XLogP3: 4.4
Topological Polar Surface Area: 42.4

3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010005022-1g	3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene	1806649-43-3	97%	1g	1,475.10 USD	2021-07-06

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Additional information on 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene

Research Brief on 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene (CAS: 1806649-43-3)

In recent years, the compound 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene (CAS: 1806649-43-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylthio and chloro-oxopropyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its synthesis, biological activity, and potential applications.

The synthesis of 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution, to achieve efficient production. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological properties.

Recent pharmacological studies have highlighted the compound's potential as a bioactive scaffold. Preliminary in vitro assays indicate that 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its trifluoromethylthio moiety has been associated with enhanced metabolic stability, making it a candidate for further optimization in drug development. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its therapeutic potential.

Beyond pharmaceuticals, this compound has also been investigated for its applications in agrochemicals. Its structural features suggest potential utility as a precursor for novel pesticides or herbicides. Recent field trials have demonstrated its efficacy in controlling specific plant pathogens, although environmental impact assessments remain ongoing. Regulatory considerations and safety profiles are critical areas of focus for future research in this domain.

In conclusion, 3-(1-Chloro-2-oxopropyl)-5-(trifluoromethylthio)toluene represents a versatile and promising compound in chemical biology and pharmaceutical research. Continued efforts in synthetic optimization, biological evaluation, and application development are expected to unlock its full potential. Researchers are encouraged to explore collaborative opportunities to accelerate progress in this field.